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Introduction
Chromodomain Helicase DNA-binding protein 1-Like (CHD1L), also known as ALC1, is a

chromatin remodeling enzyme that plays a crucial role in various cellular processes, including

DNA damage repair, transcriptional regulation, and cell cycle progression.[1][2] Its

dysregulation has been increasingly implicated in the development and progression of

numerous human cancers, making it a compelling target for therapeutic intervention.[1] This

technical guide provides a comprehensive overview of the known downstream targets of

CHD1L signaling, detailed experimental protocols for their investigation, and a summary of

quantitative data to facilitate further research and drug development efforts.

Core Signaling Pathways and Downstream Targets
CHD1L exerts its influence through a complex network of signaling pathways, ultimately

impacting gene expression and cellular behavior. The primary mechanism of CHD1L activation

involves its recruitment to sites of DNA damage by Poly (ADP-ribose) polymerase 1 (PARP1).

[3] Upon binding to poly(ADP-ribose) chains synthesized by PARP1, CHD1L undergoes a

conformational change that activates its ATPase and chromatin remodeling activity.[4] This

allows for the local relaxation of chromatin, facilitating the recruitment of DNA repair machinery.

[1]
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Beyond its role in the DNA damage response, CHD1L functions as a transcriptional regulator,

directly and indirectly influencing the expression of a host of downstream target genes involved

in key cellular processes.

Data Summary: Key Downstream Targets of CHD1L
Target Gene

Cellular
Process

Effect of
CHD1L

Cancer Type Reference

SPOCK1

Apoptosis,

Invasion,

Metastasis

Upregulation
Hepatocellular

Carcinoma
[5][6]

MDM2

Cell Cycle

Progression,

Apoptosis

Upregulation Breast Cancer [2][7]

TCTP

Mitosis,

Chromosome

Segregation

Upregulation
Hepatocellular

Carcinoma
[8]

ARHGEF9
Cell Motility,

Invasion, EMT
Upregulation

Hepatocellular

Carcinoma
[9]

β-catenin
Cell Proliferation,

Stemness

Activation (via

Wnt pathway)

Pancreatic

Cancer
[10][11]

Akt
Survival,

Proliferation

Activation (via

PI3K pathway)
Multiple [1][6]

ZKSCAN3
Autophagy,

Migration
Downregulation

Hepatocellular

Carcinoma
[12]

Nur77 Apoptosis
Inhibition of

translocation
Multiple [1]

Signaling Pathway Diagrams
To visually represent the complex interactions within the CHD1L signaling network, the

following diagrams have been generated using the DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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